
Vatalanib stability in solution storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Vatalanib dihydrochloride

CAS No.: 212141-51-0

Cat. No.: S548163

Get Quote

Vatalanib Storage Stability Summary

Form
Recommended Storage
Temperature

Stability
Duration

Key Conditions & Notes

Lyophilized
Powder

-20°C 24 months
[1]

Keep desiccated and protect from

light [1].

Solution in
DMSO

-20°C 3 months [1] Protect from light. Aliquot to avoid

repeated freeze-thaw cycles [1].

Solution in
DMSO

-80°C 6 months [2] -

Solution in
DMSO

-20°C 1 month [2] -

Handling and Reconstitution Guidelines

For optimal results, follow these protocols when handling Vatalanib:

Reconstitution: To prepare a 10 mM stock solution, reconstitute 5 mg of the lyophilized powder in

1.19 mL of DMSO [1]. The powder is also soluble in water at 100 mg/mL [1].
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Aliquoting: Once reconstituted, it is crucial to aliquot the solution into working volumes to prevent

loss of potency from multiple freeze-thaw cycles [1].
General Handling: Avoid inhalation and contact with skin or eyes. Use personal protective equipment

and work in areas with appropriate exhaust ventilation [2].

Troubleshooting Common Issues

Here are solutions to common problems researchers might encounter:

Problem: Precipitate Formation in Solution

Possible Cause & Solution: This can occur if the solution is stored at too low a temperature or

if the DMSO has absorbed moisture. Note that moisture-absorbing DMSO can reduce solubility
[3]. Always use fresh, dry DMSO for reconstitution and store at the recommended

temperatures. Before use, allow the frozen solution to warm gently and mix thoroughly.

Problem: Loss of Potency in Cellular Assays

Possible Cause & Solution: The solution may have been stored for longer than the

recommended stability period or undergone multiple freeze-thaw cycles. Ensure you are using
a freshly prepared aliquot. Check the storage date and prepare new stock solutions if the

stability period (e.g., 3 months at -20°C) has been exceeded [1].

For visual reference, the following diagram illustrates the core workflow for storing and handling Vatalanib

solutions to maintain stability.
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Lyophilized Vatalanib Powder

Reconstitute in DMSO

Aliquot Solution

Store at -20°C (Desiccated, Dark)

Use Within 3 Months

Avoid Multiple Freeze-Thaw Cycles
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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